Cas no 114724-47-9 (3-Methyl-5-(1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol)

• Product Name: 3-Methyl-5-(1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol
• CAS No: 114724-47-9
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 63093
• PubChem ID: 14742587
• Update Time: 2025-04-18

3-Methyl-5-(1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol
• 3-methyl-5-(1-methyl-3-pyrrolidinyl)-1,2,4-Oxadiazole
• 3-methyl-5-(1-methylpyrrolidin-3-yl)-1,2,4-oxadiazole
• CHEMBL92055
• FT-0719214
• SCHEMBL7698284
• 114724-47-9
• 3-methyl-5(1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol
• DTXSID00563509
• 3-Methyl-5-(1-methyl-pyrrolidin-3-yl)-[1,2,4]oxadiazole

• Inchi： 1S/C8H13N3O/c1-6-9-8(12-10-6)7-3-4-11(2)5-7/h7H,3-5H2,1-2H3
• InChI Key： GFEPBOWKWNAPQC-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C)CC2)=NC(C)=N1

Computed Properties

• Exact Mass: 167.10599
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.16